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Compound of Interest

Compound Name: Copper(ll) sulfate pentahydrate

Cat. No.: B052450

An In-depth Technical Guide to the Aqueous Solubility of Copper(ll) Sulfate Pentahydrate

For professionals in research, chemical sciences, and drug development, a precise
understanding of the solubility of ionic compounds is fundamental. Copper(ll) sulfate
pentahydrate (CuSOa4-5H20), a widely utilized compound, serves as an excellent case study
for exploring the principles of aqueous solubility. This guide provides a comprehensive
overview of its solubility characteristics, detailed experimental protocols for its determination,
and a visualization of the underlying thermodynamic processes.

Quantitative Solubility Data

The solubility of copper(ll) sulfate pentahydrate in water is markedly dependent on
temperature. As the temperature of the water increases, so does the amount of copper(ll)
sulfate pentahydrate that can be dissolved. The data compiled from various sources indicates
a significant increase in solubility with rising temperature.
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Temperature (°C) Solubility ( g/100 g of H20)
0 24.3
10 27.5
20 31.6
30 37.8
40 44.6
50 53.6
60 61.8
80 83.8
100 114

Experimental Protocol: Gravimetric Determination
of Solubility

The following protocol outlines a standard laboratory procedure for the gravimetric
determination of the solubility of copper(ll) sulfate pentahydrate in water at a specific
temperature.

Objective: To accurately measure the concentration of a saturated solution of copper(ll)
sulfate pentahydrate in water at a predetermined temperature.

Materials:
o Copper(ll) sulfate pentahydrate (CuSOa4-5H20) crystals

Distilled or deionized water

Beakers (250 mL)

Graduated cylinders

Stirring rods
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e Hot plate with magnetic stirring capability

e Magnetic stir bar

o Thermometer or temperature probe

o Constant temperature water bath

« Filtration apparatus (Buchner funnel, filter flask, vacuum tubing, and vacuum source)

« Filter paper (pre-weighed)

o Evaporating dish (pre-weighed)

e Drying oven

e Analytical balance

o Desiccator

Procedure:

o Preparation of a Saturated Solution:

o Add an excess amount of copper(ll) sulfate pentahydrate crystals to a beaker containing
a known volume of distilled water (e.g., 100 mL). An excess is necessary to ensure that
the solution becomes saturated.

o Place the beaker on a hot plate with magnetic stirring and gently heat the solution while
stirring continuously. Heat to a temperature slightly above the target temperature to ensure
rapid dissolution and saturation.

o Once an excess of solid is present and appears to no longer dissolve, transfer the beaker
to a constant temperature water bath set at the desired experimental temperature.

o Allow the solution to equilibrate for at least one hour, with continuous stirring, to ensure
that it is fully saturated at the target temperature. The presence of undissolved crystals at
the bottom of the beaker is indicative of saturation.
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o Sample Collection and Filtration:

o

Once the solution has reached equilibrium, turn off the stirrer and allow the excess solid to
settle.

o Carefully decant a known volume of the clear, saturated supernatant into a pre-weighed
filtration apparatus fitted with pre-weighed filter paper. It is crucial to avoid transferring any
of the undissolved solid.

o Apply a vacuum to the filter flask to draw the solution through the filter paper. This step
removes any fine, suspended crystals.

o Collect the clear filtrate in the filter flask.

o Gravimetric Analysis:

[¢]

Accurately weigh a clean, dry evaporating dish.

o Transfer a precise volume (e.g., 10 mL) of the clear, saturated filtrate into the pre-weighed
evaporating dish.

o Record the exact mass of the evaporating dish plus the filtrate.

o Gently heat the evaporating dish to evaporate the water. This can be done on a hot plate
at a low temperature or in a drying oven. Avoid boiling, as it may cause splattering of the
solution.

o Once all the water has evaporated, transfer the evaporating dish to a drying oven set at a
temperature sufficient to remove any remaining moisture without decomposing the
copper(ll) sulfate (e.g., 100-110°C).

o Heat the dish to a constant weight, which is achieved when successive weighings after
cooling in a desiccator show no further decrease in mass.

o Record the final mass of the evaporating dish containing the anhydrous copper(ll) sulfate.

o Data Analysis:
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o Calculate the mass of the water in the measured volume of the filtrate by subtracting the
mass of the dry copper(ll) sulfate from the mass of the filtrate.

o Calculate the solubility in grams of solute per 100 grams of water using the following
formula:

Solubility = (mass of dry CuSOa / mass of water) x 100

Visualizations
Thermodynamic Principles of Dissolution

The dissolution of an ionic compound like copper(ll) sulfate pentahydrate in water is
governed by a balance of energetic factors. The process can be conceptually broken down into
the energy required to break apart the crystal lattice (lattice energy) and the energy released
when the ions are hydrated by water molecules (hydration energy).
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Caption: Thermodynamic cycle of ionic compound dissolution.
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Experimental Workflow for Solubility Determination

The logical flow of the gravimetric method for determining solubility involves a series of
sequential steps, from the preparation of the saturated solution to the final calculation of

solubility.

Prepare Supersaturated Solution

(Excess Solute in Water)

Equilibrate at Constant Temperature
(Water Bath)

Separate Saturated Supernatant
(Filtration)

Measure Mass of a Known Volume
of Filtrate

Evaporate Solvent
(Heating)

Dry Solute to Constant Mass
(Drying Oven)

Measure Mass of Dry Solute

Calculate Solubility
(9/100g H20)
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Caption: Workflow for gravimetric solubility determination.

 To cite this document: BenchChem. [understanding the solubility of copper(ii) sulfate
pentahydrate in water]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052450#understanding-the-solubility-of-copper-ii-
sulfate-pentahydrate-in-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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